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Compound of Interest

2-(4-Amino-3-nitrophenyl)acetic
Compound Name: d
aci

Cat. No.: B053026

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide addresses the chemical identifiers, properties, and available technical data
for "2-(4-Amino-3-nitrophenyl)acetic acid." Extensive database searches indicate that this
specific isomeric configuration is not widely documented or commercially available, lacking a
dedicated CAS number and substantial experimental data in public domains. However, several
structural isomers are well-characterized and play significant roles in chemical synthesis and
research. This guide provides a detailed overview of the available information for these closely
related compounds, offering valuable context for researchers in drug development and organic
synthesis.

Identification of 2-(4-Amino-3-nitrophenyl)acetic
Acid and Its Isomers

A thorough search for "2-(4-Amino-3-nitrophenyl)acetic acid" did not yield a specific CAS
number or a comprehensive dataset for this exact molecule. This suggests that it is a rare or
novel compound. In contrast, several positional isomers are well-documented. The following
table summarizes the key identifiers for these related compounds.
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Molecular Weight (

Compound Name CAS Number Molecular Formula
g/mol )

2-(3-Amino-4-

) ) ) 1261438-26-9 CsHsN20a4 196.16
nitrophenyl)acetic acid
2-(4-Amino-2-

) ) ) 116435-81-5 CsHsN20a4 196.16
nitrophenyl)acetic acid
2-Amino-2-(4-

5407-25-0 CsHsN204 196.16

nitrophenyl)acetic acid

Physicochemical Properties of Isomeric

Compounds

The properties of these isomers are crucial for understanding their potential applications and

for designing synthetic and analytical protocols.

2-(3-Amino-4- 2-(4-Amino-2- 2-Amino-2-(4-
Property nitrophenyl)acetic nitrophenyl)acetic nitrophenyl)acetic
acid acid acid
2-(3-amino-4- 2-(4-amino-2- 2-amino-2-(4-
IUPAC Name
nitrophenyl)acetic acid  nitrophenyl)acetic acid  nitrophenyl)acetic acid
Amino-(4-nitro-
Synonyms - - ) )
phenyl)-acetic acid
INChl=1S/C8H8N204/  InChl=1S/C8H8N204/
INChl=1S/C8H8N204/
c9-6-4-5(1-3- c9-7-5(1-3-
€9-7(8(11)12)5-1-3-
InChl 10(12)13)2- 10(12)13)2-4-
6(4-2-5)10(13)14/h1-
7(6)8(11)12/h1- 6(7)8(11)12/h1-
4,7H,9H2,(H,11,12)
4H,9H2,(H,11,12) 4H,9H2,(H,11,12)
C1=C(C=C(C(=C1)N)- C1=C(C=C(C(=C1)CC C1=CC(=Cc=C1Cc(C(
SMILES -INVALID-LINK-- (=O)O)N)--INVALID- =0)O)N)--INVALID-
[O-)CC(=0)O LINK--[O-] LINK--[O-]
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Logical Relationship of Isomers

The structural differences between these isomers are illustrated in the following diagram, which
highlights the varied substitution patterns on the phenyl ring.

Isomeric Forms

2-(4-Amino-3-nitrophenyl)acetic acid

(Target Compound - Undocumented)

Substitution
Phenylacetic Acid Core / 2-(3-Amino-4-nitrophenyl)acetic acid

Substitution (CAS: 1261438-26-9)

Substitution

2-(4-Amino-2-nitrophenyl)acetic acid

Substitution

\ (CAS: 116435-81-5)

2-Amino-2-(4-nitrophenyl)acetic acid

(CAS: 5407-25-0)

Click to download full resolution via product page

Caption: Relationship between the core phenylacetic acid structure and its substituted isomers.

Experimental Protocols and Applications

Due to the lack of specific data for "2-(4-Amino-3-nitrophenyl)acetic acid," this section
focuses on a documented synthetic protocol for a related compound, "2-(3-amino-4-
nitrophenyl)acetic acid," which serves as a key intermediate in the synthesis of various
pharmaceutical compounds.[1]

Synthesis of 2-(3-amino-4-nitrophenyl)acetic acid (Illustrative)

A common synthetic route involves the nitration of a protected aminophenylacetic acid
derivative, followed by selective reduction or functional group manipulation. The workflow for
such a synthesis is conceptualized below.
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Starting Material
(e.g., Phenylacetic Acid Derivative)

Protection of Functional Groups

Nitration

Selective Reduction / Maodification

Deprotection

Final Product
(e.g., 2-(3-amino-4-nitrophenyl)acetic acid)

Click to download full resolution via product page
Caption: Conceptual workflow for the synthesis of aminonitrophenylacetic acid isomers.
Applications of Related Isomers:

+ Pharmaceutical Intermediates: These compounds are valuable building blocks in the
synthesis of anti-inflammatory and analgesic medications.[1]

* Dyes and Pigments: The presence of both amino and nitro functional groups makes them
useful in the development of dyes and pigments.[1]

+ Research Chemicals: They are utilized in research to explore new organic synthesis
pathways and to study the chemical reactions of aromatic compounds.[1]
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Conclusion

While "2-(4-Amino-3-nitrophenyl)acetic acid" remains an elusive compound in widely
accessible chemical literature and databases, its isomers are of considerable interest in
medicinal chemistry and materials science. Researchers seeking to work with this specific
isomer may need to undertake de novo synthesis and characterization. The information
provided on the related, well-documented isomers can serve as a valuable starting point for
such endeavors, offering insights into potential synthetic strategies and physicochemical
properties. It is recommended that any future work on the title compound begins with an
unambiguous confirmation of its structure and purity through modern analytical techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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